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Compound of Interest

Compound Name: UCSF924

Cat. No.: B15621013 Get Quote

A Selective Dopamine D4 Receptor Agonist
Audience: Researchers, scientists, and drug development professionals.

Product Information
UCSF924 is a potent and selective partial agonist for the dopamine D4 receptor (DRD4), a G

protein-coupled receptor (GPCR) implicated in various neuropsychiatric disorders. With a high

affinity and selectivity for DRD4 over other dopamine receptor subtypes (D2 and D3) and a

panel of over 320 other GPCRs, UCSF924 serves as a valuable chemical probe for

investigating the physiological and pathological roles of the D4 receptor.

Chemical Properties:

Property Value

Formal Name
6-methyl-2-[[(3-phenoxypropyl)amino]methyl]-4-

quinolinol

CAS Number 1434515-70-4

Molecular Formula C₂₀H₂₂N₂O₂

Formula Weight 322.4 g/mol

Purity ≥98%

Formulation A solid
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Solubility and Storage
Proper dissolution and storage of UCSF924 are critical for maintaining its stability and ensuring

experimental reproducibility. The following tables summarize the solubility of UCSF924 in

various solvents and the recommended storage conditions.

Solubility Data:

Solvent Solubility Concentration Notes

DMSO Soluble ≥ 50 mg/mL

Use of freshly opened,

anhydrous DMSO and

sonication is

recommended to aid

dissolution.

Acetonitrile Slightly Soluble 0.1 - 1 mg/mL

In Vivo Formulation 1 ≥ 2.5 mg/mL 7.75 mM

A clear solution can

be achieved with 10%

DMSO, 40% PEG300,

5% Tween-80, and

45% Saline.

In Vivo Formulation 2 ≥ 2.5 mg/mL 7.75 mM

A clear solution can

be achieved with 10%

DMSO and 90% (20%

SBE-β-CD in Saline).

In Vivo Formulation 3 ≥ 2.5 mg/mL 7.75 mM

A clear solution can

be achieved with 10%

DMSO and 90% Corn

Oil.

Storage Conditions:
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C
Long-term (months to

years)

Store in a dry, dark

place. Stable for

several weeks at

ambient temperature

during shipping.

0 - 4°C
Short-term (days to

weeks)

Stock Solution (in

Solvent)
-80°C Up to 6 months

Aliquot to prevent

repeated freeze-thaw

cycles.

-20°C Up to 1 month

Experimental Protocols
Preparation of Stock Solution for In Vitro Assays (e.g.,
10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of UCSF924 in DMSO.

Materials:

UCSF924 solid powder

Anhydrous, high-purity dimethyl sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes

Vortex mixer

Bath sonicator

Protocol:
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Pre-weigh UCSF924: In a clean, dry weighing vessel, carefully weigh out the desired amount

of UCSF924 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.224 mg of UCSF924.

Add DMSO: Transfer the weighed UCSF924 to a sterile amber microcentrifuge tube. Add the

calculated volume of fresh, anhydrous DMSO to the tube. For a 10 mM solution with 3.224

mg of UCSF924, add 1 mL of DMSO.

Initial Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes to facilitate initial

dissolution.

Sonication: If the solution is not completely clear, place the tube in a bath sonicator. Sonicate

for 5-10 minutes, or until the solid is fully dissolved. The heat generated during sonication

can aid in dissolving the compound.

Final Check: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for up to 6

months or at -20°C for up to 1 month.

Preparation of Working Solution for In Vivo
Administration
This protocol provides a method for preparing a working solution of UCSF924 for in vivo

experiments using a common vehicle formulation.

Materials:

UCSF924 stock solution in DMSO (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NaCl)
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Sterile tubes

Protocol:

This example details the preparation of 1 mL of a working solution with a final concentration of

2.5 mg/mL UCSF924.

Initial Dilution in DMSO: If starting from a solid, prepare a stock solution in DMSO as

described in the in vitro protocol. For this example, a 25 mg/mL stock in DMSO is used.

Add PEG300: In a sterile tube, add 400 µL of PEG300.

Add UCSF924/DMSO Stock: Add 100 µL of the 25 mg/mL UCSF924 stock solution in DMSO

to the PEG300. Mix thoroughly by vortexing until the solution is homogeneous.

Add Tween-80: Add 50 µL of Tween-80 to the mixture and vortex again until the solution is

clear and uniform.

Final Dilution with Saline: Add 450 µL of sterile saline to the tube to bring the final volume to

1 mL. Vortex one final time to ensure complete mixing. The final concentration of the

components will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Administration: The working solution should be prepared fresh on the day of use. If any

precipitation or phase separation occurs, gentle warming and/or sonication can be used to

redissolve the compound.

Mechanism of Action and Signaling Pathway
UCSF924 is a partial agonist of the dopamine D4 receptor (DRD4). As a G protein-coupled

receptor, DRD4 can signal through two main pathways upon activation: a G protein-dependent

pathway and a β-arrestin-dependent pathway. UCSF924 has been shown to be a biased

agonist, preferentially activating the β-arrestin pathway over the Gαi/o signaling pathway.

Gαi/o-Dependent Pathway: Canonical activation of DRD4 leads to the coupling of the

inhibitory G protein, Gαi/o. This results in the inhibition of adenylyl cyclase, leading to a

decrease in intracellular cyclic AMP (cAMP) levels.
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β-Arrestin-Dependent Pathway: UCSF924 selectively induces the recruitment of β-arrestin to

the DRD4 receptor. This can initiate a separate cascade of signaling events, including the

activation of mitogen-activated protein kinases (MAPK), such as ERK1/2.

Below is a diagram illustrating the signaling pathways activated by UCSF924 at the dopamine

D4 receptor.
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Caption: UCSF924 signaling at the DRD4 receptor.

To cite this document: BenchChem. [Application Notes and Protocols for UCSF924].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621013#protocol-for-dissolving-and-storing-
ucsf924]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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